Cas no 2229587-30-6 (4-(difluoromethyl)sulfanylbenzene-1-carbothioamide)

• Product Name: 4-(difluoromethyl)sulfanylbenzene-1-carbothioamide
• CAS No: 2229587-30-6
• MF: C₈H₇F₂NS₂
• MW: 219.274686098099
• CID: 6035828
• PubChem ID: 165695922
• Update Time: 2023-12-14

4-(difluoromethyl)sulfanylbenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)sulfanylbenzene-1-carbothioamide
• 4-[(difluoromethyl)sulfanyl]benzene-1-carbothioamide
• 2229587-30-6
• EN300-1952120

• Inchi： 1S/C8H7F2NS2/c9-8(10)13-6-3-1-5(2-4-6)7(11)12/h1-4,8H,(H2,11,12)
• InChI Key： HKFCILGDQAJAQT-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(C(N)=S)=CC=1

Computed Properties

• Exact Mass: 218.99879790g/mol
• Monoisotopic Mass: 218.99879790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.4Ų